Cas no 58379-48-9 (2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)-)

2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)- structure
58379-48-9 structure
Product Name:2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)-
CAS No:58379-48-9
MF:C8H9NOS
MW:167.228160619736
CID:342282
PubChem ID:53843760
Update Time:2025-04-19

2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)-
    • 3-hydroxy-1-prop-1-enylpyridine-2-thione
    • 3-Hydroxy-1-(prop-1-en-1-yl)pyridine-2(1H)-thione
    • SCHEMBL11352789
    • DTXSID30707070
    • 58379-48-9
    • Inchi: 1S/C8H9NOS/c1-2-5-9-6-3-4-7(10)8(9)11/h2-6,10H,1H3
    • InChI Key: GKXUWXVWDZPPRQ-UHFFFAOYSA-N
    • SMILES: S=C1C(=CC=CN1C=CC)O

Computed Properties

  • Exact Mass: 167.04057
  • Monoisotopic Mass: 167.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.6
  • Topological Polar Surface Area: 55.6Ų

Experimental Properties

  • PSA: 23.47

2(1H)-Pyridinethione, 3-hydroxy-1-(1-propenyl)- Related Literature

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